2-(difluoromethoxy)-5-methyl-1,3-thiazole
Overview
Description
2-(Difluoromethoxy)-5-methyl-1,3-thiazole (DFMT) is a highly reactive and versatile compound that is used in a wide range of scientific research applications. It is a five-membered ring containing two fluorine atoms, one oxygen atom, and two sulfur atoms. It is a colorless, non-volatile, and water-soluble compound that has been used in numerous research studies due to its unique properties. It has been found to have a wide range of biochemical and physiological effects, making it a useful tool for researchers.
Scientific Research Applications
2-(difluoromethoxy)-5-methyl-1,3-thiazole has a wide range of scientific research applications. It has been used in studies to investigate the mechanism of action of various drugs and to study the effects of various compounds on cells and organisms. It has also been used in studies to investigate the roles of various enzymes and proteins in biochemical pathways. Additionally, 2-(difluoromethoxy)-5-methyl-1,3-thiazole has been used to study the effects of various compounds on the environment.
Mechanism of Action
The mechanism of action of 2-(difluoromethoxy)-5-methyl-1,3-thiazole is not yet fully understood. However, it is believed that it may act as a proton donor, allowing it to interact with other molecules and affect their activity. Additionally, 2-(difluoromethoxy)-5-methyl-1,3-thiazole may act as a chelator, forming complexes with metals and other molecules. It is also believed that 2-(difluoromethoxy)-5-methyl-1,3-thiazole may act as an antioxidant, preventing the oxidation of other molecules.
Biochemical and Physiological Effects
2-(difluoromethoxy)-5-methyl-1,3-thiazole has been found to have a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-bacterial, and anti-fungal properties. Additionally, it has been found to have anti-cancer properties, as well as the ability to inhibit the growth of certain types of bacteria. It has also been found to have antioxidant properties, as well as to have anti-diabetic, anti-obesity, and anti-hyperlipidemic effects.
Advantages and Limitations for Lab Experiments
2-(difluoromethoxy)-5-methyl-1,3-thiazole has several advantages for use in laboratory experiments. It is a highly reactive compound, making it easy to use in various reactions. Additionally, it is non-volatile and water-soluble, making it easy to handle and store. Furthermore, its low toxicity makes it a safe compound to use in experiments. However, it is important to note that 2-(difluoromethoxy)-5-methyl-1,3-thiazole is a highly reactive compound, and it can react with other compounds in unexpected ways, so it is important to take precautions when using it in experiments.
Future Directions
2-(difluoromethoxy)-5-methyl-1,3-thiazole has a wide range of potential future applications. It could be used to develop new drugs and therapies to treat various diseases and disorders. Additionally, it could be used to develop new compounds to treat various bacterial and fungal infections. It could also be used to develop new compounds to treat cancer, as well as to develop new compounds to treat diabetes, obesity, and other metabolic disorders. Finally, it could be used to develop new compounds to protect the environment.
Synthesis Methods
2-(difluoromethoxy)-5-methyl-1,3-thiazole can be synthesized in a variety of ways. One of the most common methods is the Wittig reaction, which involves the reaction of an alkyl halide with a phosphonium salt in the presence of a base. This reaction produces a Wittig intermediate, which can then be reacted with a thiourea to form 2-(difluoromethoxy)-5-methyl-1,3-thiazole. Other methods to synthesize 2-(difluoromethoxy)-5-methyl-1,3-thiazole include the reaction of a thiol with a difluoromethoxy ketone, the reaction of a difluoromethoxy ketone with an alkene, and the reaction of a difluoromethoxy ketone with a thiol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(difluoromethoxy)-5-methyl-1,3-thiazole involves the reaction of difluoromethylthiol with 2-bromo-5-methylthiazole followed by deprotection of the resulting intermediate.", "Starting Materials": [ "Difluoromethylthiol", "2-bromo-5-methylthiazole", "Sodium hydride", "Dimethylformamide", "Methanol" ], "Reaction": [ "Step 1: Difluoromethylthiol is reacted with 2-bromo-5-methylthiazole in the presence of sodium hydride and dimethylformamide to form the intermediate 2-(difluoromethylthio)-5-methyl-1,3-thiazole.", "Step 2: The intermediate is then deprotected by treatment with methanol to yield the final product, 2-(difluoromethoxy)-5-methyl-1,3-thiazole." ] } | |
CAS RN |
131748-94-2 |
Product Name |
2-(difluoromethoxy)-5-methyl-1,3-thiazole |
Molecular Formula |
C5H5F2NOS |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
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